Cas no 2227795-92-6 ((2S)-1-{4H,5H,6H-cyclopentabthiophen-2-yl}propan-2-ol)

• Product Name: (2S)-1-{4H,5H,6H-cyclopentabthiophen-2-yl}propan-2-ol
• CAS No: 2227795-92-6
• MF: C₁₀H₁₄OS
• MW: 182.282561779022
• CID: 5750573
• PubChem ID: 165609112
• Update Time: 2025-07-15

(2S)-1-{4H,5H,6H-cyclopentabthiophen-2-yl}propan-2-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1732312
• 2227795-92-6
• (2S)-1-{4H,5H,6H-cyclopenta[b]thiophen-2-yl}propan-2-ol
• (2S)-1-{4H,5H,6H-cyclopentabthiophen-2-yl}propan-2-ol

• Inchi： 1S/C10H14OS/c1-7(11)5-9-6-8-3-2-4-10(8)12-9/h6-7,11H,2-5H2,1H3/t7-/m0/s1
• InChI Key： IEJUAZCAJMQFLW-ZETCQYMHSA-N
• SMILES： S1C(C[C@H](C)O)=CC2=C1CCC2

Computed Properties

• Exact Mass: 182.07653624g/mol
• Monoisotopic Mass: 182.07653624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 48.5Ų

Additional information on (2S)-1-{4H,5H,6H-cyclopentabthiophen-2-yl}propan-2-ol

Chemical Profile of (2S)-1-{4H,5H,6H-cyclopentabthiophen-2-yl}propan-2-ol (CAS No. 2227795-92-6)

(2S)-1-{4H,5H,6H-cyclopentabthiophen-2-yl}propan-2-ol is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural and functional properties. This compound, identified by the CAS number 2227795-92-6, belongs to a class of molecules known for their potential applications in drug discovery and development. The intricate scaffold of this molecule, featuring a cyclopentabthiophene core linked to a propan-2-ol moiety, makes it a subject of extensive research for its pharmacological significance.

The cyclopentabthiophene moiety is particularly noteworthy as it introduces a rigid aromatic system with sulfur atoms, which can influence the electronic properties and biological interactions of the molecule. This structural feature has been explored in various contexts, including the design of bioactive compounds with potential therapeutic effects. The stereochemistry at the propan-2-ol group, specifically the (S) configuration, adds another layer of complexity and specificity to the compound's behavior, making it a valuable candidate for further investigation.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their diverse biological activities. The cyclopentabthiophene scaffold has shown promise in several pharmacological applications, including antimicrobial, anti-inflammatory, and anticancer properties. Studies have demonstrated that modifications in this core structure can significantly alter the biological profile of the compounds derived from it. The presence of sulfur atoms in the cyclopentabthiophene ring not only contributes to its stability but also enhances its ability to interact with biological targets.

One of the most intriguing aspects of (2S)-1-{4H,5H,6H-cyclopentabthiophen-2-yl}propan-2-ol is its potential as a lead compound for drug development. Researchers have been exploring its derivatives to identify more potent and selective pharmacological agents. The propan-2-ol group serves as a versatile handle for further chemical modifications, allowing chemists to tailor the molecule's properties for specific therapeutic applications. This flexibility has led to the synthesis of numerous analogs that exhibit enhanced biological activity compared to the parent compound.

The compound's mechanism of action is another area of intense interest. Preliminary studies suggest that it may interact with various biological targets by binding to specific pockets or domains on proteins and enzymes. These interactions could modulate cellular processes and pathways involved in disease progression. For instance, researchers have hypothesized that this molecule might interfere with key enzymes or receptors implicated in cancer cell proliferation or inflammation. However, further experimental validation is necessary to elucidate its precise mode of action.

The synthesis of (2S)-1-{4H,5H,6H-cyclopentabthiophen-2-yl}propan-2-ol presents unique challenges due to its complex structure. Advanced synthetic methodologies are employed to construct the cyclopentabthiophene core and introduce the propan-2-ol group with high stereochemical purity. Techniques such as cross-coupling reactions, cyclization processes, and chiral resolution methods are commonly utilized in its preparation. The success of these synthetic strategies is crucial for obtaining sufficient quantities of the compound for subsequent biological evaluation.

The pharmacokinetic properties of this compound are also under scrutiny to assess its suitability for therapeutic use. Factors such as solubility, stability, absorption, distribution, metabolism, and excretion (ADME) are critical considerations in drug development. Researchers are investigating how structural modifications can optimize these properties to enhance drug efficacy and reduce potential side effects. Understanding these parameters will be essential for determining whether this compound can progress into clinical trials.

In conclusion, (2S)-1-{4H,5H,6H-cyclopentabthiophen-2-yl}propan-2-ol (CAS No. 2227795-92-6) represents a promising candidate in pharmaceutical research due to its unique structural features and potential biological activities. The combination of a cyclopentabthiophene core and a propan-2-ol group offers numerous possibilities for designing novel therapeutic agents. Ongoing studies aim to uncover its full pharmacological potential and explore its applications in treating various diseases. As research continues to advance our understanding of this compound's properties and mechanisms, it may emerge as a valuable tool in modern medicine.